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Compound of Interest

Compound Name: Boc-ile-N(och3)CH3

CAS No.: 87694-51-7

Cat. No.: B2395204

Get Quote

Executive Summary
This technical guide provides a comprehensive safety and operational framework for Boc-Ile-

N(OMe)Me (Boc-L-Isoleucine-N-methoxy-N-methylamide). As a Weinreb amide derivative, this

molecule serves as a critical intermediate in medicinal chemistry, specifically for the controlled

synthesis of ketones and aldehydes without over-alkylation. While the purified compound

presents moderate GHS hazards, the process safety risks associated with its synthesis

(coupling reagents) and downstream applications (organometallic reactions) are significant.

This guide synthesizes static SDS data with dynamic experimental protocols.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Table 1: Substance Identification & Properties
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Parameter Data

Chemical Name Boc-L-Isoleucine-N-methoxy-N-methylamide

Common Name Boc-Ile-Weinreb amide

CAS Number 115186-37-3 (L-isomer)

Molecular Formula C₁₃H₂₆N₂O₄

Molecular Weight 274.36 g/mol

Physical State
Viscous oil or low-melting white solid

(depending on purity)

Solubility
Soluble in DCM, EtOAc, MeOH, THF; Insoluble

in Water

Chirality L-Isomer (S-configuration at alpha-carbon)

Storage
-20°C (Freezer), Hygroscopic, Inert Atmosphere

(Ar/N₂)

Part 2: Comprehensive Hazard Assessment
While the purified Weinreb amide is generally classified as an Irritant, the "Silent Hazards" lie in

the reagents used to create it and the reagents it reacts with.

GHS Classification (Purified Substance)
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Process Hazards (The "Hidden" Risks)
Coupling Agent Sensitization: The synthesis often requires carbodiimides (EDCI, DIC) or

uronium salts (HATU). These are potent sensitizers and can cause anaphylaxis upon

repeated inhalation.
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Explosion Risk (HOBt): Anhydrous 1-Hydroxybenzotriazole (HOBt), often used to suppress

racemization during synthesis, is an explosive.[2] It is usually sold as a hydrate to mitigate

this, but drying it excessively creates a blast hazard.

Energetic Quenching: Downstream reactions involve organolithiums or Grignard reagents.

Quenching these reactions releases significant heat and flammable alkanes.

Part 3: Process Safety & Synthesis Protocols
Visualization: The Weinreb Chelation Mechanism
The safety and utility of this molecule rely on the stability of the tetrahedral intermediate. If this

intermediate collapses prematurely, over-alkylation occurs.

Figure 1: The Weinreb Chelation Mechanism. The stability of the intermediate prevents double addition.
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[3]

Protocol: Safe Synthesis of Boc-Ile-N(OMe)Me
Context: This protocol uses EDCI/HOBt coupling. Safety Critical Control Point (CCP): Control

of HOBt hydration state.

Reagents:
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Boc-L-Ile-OH (1.0 equiv)

N,O-Dimethylhydroxylamine HCl (1.1 equiv)

EDCI (1.1 equiv)

HOBt (1.1 equiv, do not use anhydrous)

N-Methylmorpholine (NMM) (2.5 equiv)

DCM (Solvent)

Step-by-Step Methodology:

Dissolution: In a fume hood, dissolve Boc-L-Ile-OH in DCM (0.1 M concentration). Cool to

0°C.

Activation: Add HOBt and EDCI. Stir for 15 minutes.

Expert Insight: Adding HOBt first minimizes racemization of the isoleucine alpha-center.

Amine Addition: Add N,O-Dimethylhydroxylamine HCl followed by dropwise addition of NMM.

CCP: The reaction is exothermic.[4] Maintain temperature <5°C during base addition to

prevent side reactions.

Self-Validation (TLC): After 3 hours, spot the reaction mixture against starting material. Stain

with Ninhydrin (for free amine check) and KMnO4 (general).

Success Criteria: Disappearance of the Boc-Ile-OH spot (acidic, streaks) and appearance

of a distinct, less polar spot (Weinreb amide).

Workup: Wash with 1N HCl (removes unreacted amine/EDCI), Sat. NaHCO3 (removes

unreacted acid/HOBt), and Brine.

Hazard:[1][2][5] Acid wash releases CO2 if carbonates are present. Vent separatory funnel

frequently.
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Part 4: Application Safety (Downstream Reactions)
The primary use of Boc-Ile-N(OMe)Me is conversion to ketones. This involves pyrophoric

reagents.[2]

Visualization: Hazard Workflow

Figure 2: Operational Hazard Hierarchy throughout the lifecycle of Boc-Ile-N(OMe)Me.
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Protocol: Safe Conversion to Ketone
Context: Reaction with Phenylmagnesium Bromide (PhMgBr).

Drying: Dry the Boc-Ile-N(OMe)Me azeotropically with toluene. Residual water will kill the

Grignard reagent violently.

Setup: Flame-dry glassware under Argon flow.
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Addition: Dissolve amide in anhydrous THF. Cool to -78°C (or 0°C depending on steric

hindrance). Add PhMgBr (3.0 equiv) dropwise.

Self-Validation: If the solution does not turn slightly yellow or cloudy (formation of Mg-

chelate), the Grignard may be degraded.

Quenching (Critical Safety Step):

Do NOT add water directly to the -78°C mixture.

Add saturated NH4Cl solution dropwise.

Mechanism:[2] This hydrolyzes the stable tetrahedral intermediate, releasing the ketone.

Warning: Vigorous evolution of gas and heat. Ensure open venting.

Part 5: Emergency Response & Storage[4]
Storage Parameters[1][4]

Temperature: -20°C.

Container: Tightly sealed glass vial with Parafilm.

Shelf Life: 12-24 months if kept dry. Hydrolysis converts it back to Boc-Ile-OH and

HN(OMe)Me.

First Aid Measures
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses. (H319)

Skin Contact: Wash with soap and water. If redness persists (sensitization), seek medical

attention. (H315)[1]

Ingestion: Do not induce vomiting. Rinse mouth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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